Cas no 1270519-68-0 (1-(2-Chloro-pyridin-4-yl)-propylamine)

1-(2-Chloro-pyridin-4-yl)-propylamine structure
1270519-68-0 structure
Product Name:1-(2-Chloro-pyridin-4-yl)-propylamine
CAS No:1270519-68-0
MF:C8H11ClN2
MW:170.639340639114
CID:5582712
PubChem ID:53407047
Update Time:2023-08-11

1-(2-Chloro-pyridin-4-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-pyridin-4-yl)-propylamine
    • 4-Pyridinemethanamine, 2-chloro-α-ethyl-
    • 1270519-68-0
    • 1213035-71-2
    • 1-(2-chloropyridin-4-yl)propan-1-amine
    • (R)-1-(2-Chloro-pyridin-4-yl)-propylamine
    • SB31803
    • AKOS006368565
    • SB32593
    • (S)-1-(2-CHLORO-PYRIDIN-4-YL)-PROPYLAMINE
    • 1212959-02-8
    • SB31800
    • Inchi: 1S/C8H11ClN2/c1-2-7(10)6-3-4-11-8(9)5-6/h3-5,7H,2,10H2,1H3
    • InChI Key: NAEAXIYCMLCDSF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C(CC)N

Computed Properties

  • Exact Mass: 170.0610761g/mol
  • Monoisotopic Mass: 170.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 269.9±25.0 °C(Predicted)
  • pka: 7.74±0.29(Predicted)
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